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Compound of Interest

Compound Name: O-Butyl-l-homoserine

Cat. No.: B097113 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the

protection of personnel and the environment. This guide provides detailed, step-by-step

procedures for the proper disposal of O-Butyl-l-homoserine, tailored for researchers,

scientists, and drug development professionals. Adherence to these protocols will help

maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, consult the Safety Data Sheet (SDS) for O-Butyl-l-
homoserine. If a specific SDS is unavailable, general precautions for handling similar chemical

compounds should be followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1]

Spill Management: In the event of a spill, immediately evacuate the area and follow your

institution's established spill cleanup procedures. Spilled chemicals and the materials used

for cleanup should be treated as hazardous waste.[2]
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The disposal of O-Butyl-l-homoserine, like many laboratory chemicals, is regulated by federal

and local authorities. The following protocol is based on general best practices for chemical

waste management in a laboratory setting.

Waste Identification and Classification:

Determine if O-Butyl-l-homoserine is considered a hazardous waste according to the

Resource Conservation and Recovery Act (RCRA). This determination should be made by

a trained professional, such as a member of your institution's Environmental Health and

Safety (EHS) department.[3][4]

Based on available information for similar compounds, O-Butyl-l-homoserine may be

classified as an irritant and potentially harmful if swallowed.[5][6]

Waste Collection and Segregation:

Collect waste O-Butyl-l-homoserine in a designated, properly labeled, and chemically

compatible container.[3][7]

Do not mix O-Butyl-l-homoserine with other incompatible waste streams.[2][3] Use

secondary containment to prevent spills and reactions.[7]

The container must be kept securely closed except when adding waste.[3]

Labeling and Storage:

As soon as waste is added, label the container with a hazardous waste tag.[2] The label

should clearly identify the contents as "Hazardous Waste: O-Butyl-l-homoserine," and

include the accumulation start date and associated hazards.

Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation and under the control of laboratory personnel.[4]

Ensure the storage area is well-ventilated.[3]

Disposal Request and Pickup:

Do not dispose of O-Butyl-l-homoserine down the drain or in regular trash.[2][3]
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Once the container is full or ready for disposal, submit a hazardous waste pickup request

to your institution's EHS or equivalent department.[2]

Trained EHS personnel will transport the waste to a central accumulation area for

subsequent off-site disposal at a licensed facility.[7]

Quantitative Waste Management Guidelines
The following table summarizes key quantitative limits and timeframes for hazardous waste

accumulation in a laboratory setting, in accordance with EPA and other regulatory guidelines.

Parameter Guideline Regulatory Basis

Maximum Volume in SAA 55 gallons of hazardous waste RCRA, 40 CFR Part 262

Maximum Volume (Acutely

Hazardous)

1 quart of acute hazardous

waste
RCRA, 40 CFR Part 262

Maximum Storage Time in Lab
12 months under Subpart K for

academic labs
EPA Subpart K[4]

General Storage Time for

LQGs

Up to 90 days in a central

accumulation area
RCRA

Container Fill Capacity
Do not fill to more than 90%

capacity

General Laboratory Best

Practice[7]

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the standard workflow for the collection and disposal of

chemical waste from a laboratory.
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Workflow for O-Butyl-l-homoserine Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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